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Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in vivo studies detailing the administration of isolated Withaphysalin C to

animal models are not readily available in the current scientific literature. The following

application notes and protocols are based on the in vitro mechanisms of Withaphysalin C and

in vivo data from studies on extracts of Physalis minima and Physalis angulata, plants known to

contain withaphysalins. These protocols should be considered as a starting point for

investigation, and it is imperative that researchers conduct comprehensive dose-finding and

toxicity studies for purified Withaphysalin C before commencing efficacy studies.

Introduction
Withaphysalin C is a naturally occurring steroidal lactone belonging to the withanolide class of

compounds. It is primarily isolated from plants of the Physalis genus, such as Physalis minima.

Withaphysalin C has demonstrated significant anti-inflammatory properties in in vitro studies,

suggesting its potential as a therapeutic agent for inflammatory diseases. These application

notes provide a guide for researchers on the administration of Withaphysalin C to animal

models for preclinical evaluation.
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In vitro studies on RAW264.7 macrophage cells have elucidated the anti-inflammatory

mechanism of Withaphysalin C. It has been shown to inhibit the production of pro-

inflammatory mediators by suppressing key signaling pathways.

A study on RAW264.7 macrophages indicated that 2,3-dihydro-withaphysalin C, a closely

related compound, suppresses the nuclear translocation of NF-κB p65 and the phosphorylation

of STAT3. This leads to a downregulation of inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2), as well as a reduction in the production of pro-inflammatory

cytokines such as IL-6 and TNF-α.

Below is a diagram illustrating the proposed anti-inflammatory signaling pathway of

Withaphysalin C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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